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Introduction
Butyl undec-10-enoate, also known as butyl undecylenate, is a fatty acid ester with the

chemical formula C15H28O2.[1][2] It is recognized for its applications in the cosmetic,

pharmaceutical, and flavor industries.[3][4] This guide provides a comprehensive technical

overview of Butyl undec-10-enoate, addressing its natural occurrence, the biosynthesis of its

precursor molecules, its chemical synthesis, and its various applications. While fatty acid esters

as a class are abundant in nature, contributing to the aromas of fruits and the composition of

waxes, the specific molecule of Butyl undec-10-enoate is not considered to be a naturally

occurring compound.[5][6][7][8]

Natural Occurrence: A Tale of Two Precursors
Current scientific literature indicates that Butyl undec-10-enoate is not found in nature.[6]

However, the building blocks of this ester, undec-10-enoic acid and butanol, both have natural

origins.

Undec-10-enoic Acid (Undecylenic Acid)
Undec-10-enoic acid is an unsaturated fatty acid that is naturally derived from the pyrolysis of

ricinoleic acid, a major component of castor oil from the castor bean (Ricinus communis).[9][10]

[11][12] Interestingly, this fatty acid is also a natural component of human sweat.[13] It is well-
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regarded for its potent antifungal properties and is utilized in various topical and internal

treatments to combat fungal infections like Candida albicans.[9][12][13] Its mechanism of action

involves inhibiting the formation of fungal biofilms and hyphae, which are crucial for the

invasive growth of fungi.[12]

Butanol
Butanol is a four-carbon alcohol that can be produced through the fermentation of biomass by

various species of bacteria, most notably from the genus Clostridium. This process, known as

acetone–butanol–ethanol (ABE) fermentation, was historically a primary method for the

industrial production of butanol.

Chemical Synthesis of Butyl Undec-10-enoate
The industrial production of Butyl undec-10-enoate is achieved through the chemical

synthesis process of esterification. This reaction involves the combination of undec-10-enoic

acid with butanol, typically in the presence of an acid catalyst.

Fischer Esterification: The Primary Synthetic Route
The most common method for synthesizing Butyl undec-10-enoate is Fischer esterification.

This acid-catalyzed reaction is a classic example of nucleophilic acyl substitution.

Reaction Mechanism:

Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of

undec-10-enoic acid, making the carbonyl carbon more electrophilic.

Nucleophilic Attack by Butanol: The lone pair of electrons on the oxygen atom of butanol

attacks the electrophilic carbonyl carbon.

Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good

leaving group.

Deprotonation: The protonated carbonyl oxygen is deprotonated to regenerate the acid

catalyst and form the final ester product, Butyl undec-10-enoate.
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Properties and Applications
Butyl undec-10-enoate is a colorless to pale yellow liquid with a characteristically faint, waxy,

and slightly fruity odor.[2] Its physical and chemical properties make it a valuable ingredient in

several industries.

Property Value

Molecular Formula C15H28O2

Molecular Weight 240.38 g/mol [1][2]

Boiling Point 249-254 °C[3]

Flash Point >100 °C[6]

Solubility Soluble in ethanol

Table 1: Physicochemical Properties of Butyl Undec-10-enoate

Applications in Industry
Cosmetics and Personal Care: Due to its emollient and skin-conditioning properties, Butyl
undec-10-enoate is used in various skincare and haircare products, including lotions and

creams.[3][4]

Pharmaceuticals: Leveraging the antifungal properties of its undecylenic acid precursor, it is

incorporated into topical antifungal creams and ointments.[3]

Flavor and Fragrance: It is used as a flavoring agent in the food industry and as a

component in fragrances, contributing a subtle waxy and fruity note.[1][2]

Polymers and Plastics: It serves as a plasticizer and a monomer in the synthesis of specialty

polymers, enhancing flexibility and durability.[3][4]

Analytical Characterization
The identification and quantification of Butyl undec-10-enoate can be achieved using

standard analytical techniques employed in organic chemistry.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds.

Experimental Protocol:

Sample Preparation: Dilute the sample containing Butyl undec-10-enoate in a suitable

solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC inlet.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The separation is based on the compound's boiling point and affinity for the stationary phase.

Detection and Analysis: As the separated components elute from the column, they enter the

mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum

provides a unique fragmentation pattern that can be compared to a library of known

compounds for identification.

Conclusion
In summary, Butyl undec-10-enoate is a synthetic compound that is not found in nature. Its

significance lies in its versatile applications across multiple industries, which are a direct result

of the combined properties of its naturally derived precursors, undec-10-enoic acid and

butanol. A thorough understanding of its synthesis, properties, and analytical characterization is

essential for researchers, scientists, and professionals in drug development and other relevant

fields. The continued exploration of such synthetic compounds with natural origins holds

promise for the development of novel and sustainable products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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